![molecular formula C7H7IS B1305124 2-Iodothioanisole CAS No. 33775-94-9](/img/structure/B1305124.png)
2-Iodothioanisole
Overview
Description
2-Iodothioanisole (2-ITA) is a sulfur-containing heterocyclic compound that has been used in various scientific research applications. It has been widely studied in the field of synthetic organic chemistry due to its unique properties and potential applications. 2-ITA is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and fragrances. In addition, 2-ITA has been studied for its potential use as an anticancer drug, as well as for its ability to inhibit the growth of bacteria.
Scientific Research Applications
1. Hormone Therapy and Cardiac Donor Optimization
- Haemodynamic Effects in Heart Donors : A study by Venkateswaran et al. (2009) explored the haemodynamic effects of hormone therapy, including tri-iodothyronine (T3), in potential heart donors. This research is significant for understanding the role of iodine-containing compounds in optimizing cardiac function in donor hearts (Venkateswaran et al., 2009).
2. Thyroid Carcinogenesis and Function
- Thyroid Carcinogenesis : Kitahori et al. (1989) investigated the promoting effect of 2,4-diaminoanisole sulfate, a related compound, on thyroid carcinogenesis in rats. This study highlights the potential impact of such compounds on thyroid health and function (Kitahori et al., 1989).
- Thyroid Hormone Regulation : Bianco et al. (2002) provided insights into the biochemistry, cellular, and molecular biology of iodothyronine selenodeiodinases, which are crucial for thyroid hormone regulation. Such studies are relevant for understanding how iodine-containing compounds like 2-Iodothioanisole may interact with thyroid hormone pathways (Bianco et al., 2002).
3. Imaging and Diagnostics
- Quantum Dots for Imaging : Michalet et al. (2005) discussed the use of quantum dots for live cell imaging and diagnostics, emphasizing the potential of iodine-based compounds in enhancing imaging techniques (Michalet et al., 2005).
4. Metabolic Syndrome and Drug Development
- Antiobesity Drug Development : Research by Rutigliano et al. (2020) highlighted the potential of 3-iodothyronamine, an analog of thyroid hormone, as an antiobesity drug. This study demonstrates the significance of iodine-based compounds in developing treatments for metabolic disorders (Rutigliano et al., 2020).
5. Cellular Metabolic Reprogramming
- Lipolytic Effects of Thyronamine-Like Analogs : Research by Rogowski et al. (2019) on the lipolytic effects of 3-Iodothyronamine and its analogs underscores the role of iodine-based compounds in cellular metabolic reprogramming (Rogowski et al., 2019).
Mechanism of Action
Properties
IUPAC Name |
1-iodo-2-methylsulfanylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7IS/c1-9-7-5-3-2-4-6(7)8/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YENHZHSFWAPGIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7IS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50384246 | |
Record name | 2-Iodothioanisole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50384246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
33775-94-9 | |
Record name | 2-Iodothioanisole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50384246 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-iodo-2-methylsulfanylbenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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